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Compound of Interest

Compound Name: 1-(2-Pyrimidinyl)piperazine

Cat. No.: B151936 Get Quote

This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of 1-(2-Pyrimidinyl)piperazine. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Name: 1-(2-Pyrimidinyl)piperazine

Synonyms: 2-(1-Piperazinyl)pyrimidine, 1-PP

CAS Number: 20980-22-7

Hazard Identification and Classification
1-(2-Pyrimidinyl)piperazine is classified as a hazardous substance. The primary hazards are

summarized in the table below.
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Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 1B / 2 Danger / Warning

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed

Skin Sensitization - -
May cause an allergic

skin reaction[1]

Hazardous to the

Aquatic Environment

(Long-term)

- -

H412: Harmful to

aquatic life with long

lasting effects[1]

Data sourced from multiple safety data sheets. The exact classification may vary slightly

between suppliers.[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US). A full-face shield is recommended where

splashing is possible.[4][5]

Hand Protection

Chemical-resistant, impervious gloves must be

worn.[4][5] Nitrile, neoprene, or butyl rubber are

recommended materials. Gloves must be

inspected prior to use and changed immediately

if contaminated.

Body Protection

A lab coat is required. For procedures with a

higher risk of splashes or aerosol generation, a

chemically resistant apron or suit is

recommended. Wear fire/flame resistant and

impervious clothing.

Respiratory Protection

All handling should be conducted in a certified

chemical fume hood. If exposure limits are

exceeded or irritation is experienced, a full-face

respirator with an appropriate filter (e.g., type

ABEK, EN14387) should be used. A dust mask

of type N95 (US) is also suggested.[3]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][6]

Avoid the formation of dust and aerosols.[4][5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[4][7]

Avoid contact with skin, eyes, and clothing.[6][8]

Wash hands and any exposed skin thoroughly after handling.[7][8]
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Do not eat, drink, or smoke in the handling area.[1][6]

Use non-sparking tools and take measures to prevent electrostatic discharge.[5]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[5][6][7][8]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Store in a corrosives area, locked up, and away from foodstuff containers.[5][7]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][7]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water and soap for

at least 15 minutes. Seek immediate medical

attention.[4][7][8] Wash contaminated clothing

before reuse.[4][7]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, including under the eyelids.[4]

[7] Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical

attention.[4][7]

Ingestion

Do NOT induce vomiting.[4][7] Rinse the mouth

with water. If the person is conscious, have

them drink 2-4 cupfuls of water or milk. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[7][8]
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Disposal Plan
All waste containing 1-(2-Pyrimidinyl)piperazine must be treated as hazardous waste.

Waste Collection: Collect solid and liquid waste in separate, suitable, and closed containers

that are clearly labeled.[5][6]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4][7] Do not empty into drains.[7]

Contaminated Materials: Decontaminate empty containers before disposal.[6] Absorbent

materials used for spills should be collected in a sealed, labeled container for hazardous

waste disposal.[9]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a spill of 1-(2-
Pyrimidinyl)piperazine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b151936?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-1-piperazinyl-pyrimidine.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://www.echemi.com/sds/1-2-pyrimidinylpiperazine-temppid160705011044.html
https://www.fishersci.com/store/msds?partNumber=AAL1588406&productDescription=2-%281-PIPERAZINYL%29PYRIMID+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1588406&productDescription=2-%281-PIPERAZINYL%29PYRIMID+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-212561.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_Bis_bis_1_aziridinyl_phosphinyl_piperazine.pdf
https://www.benchchem.com/product/b151936?utm_src=pdf-body
https://www.benchchem.com/product/b151936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area
(Use appropriate cleaning agent)

Dispose of Waste & Contaminated PPE
(Follow institutional guidelines)

Report the Incident

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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